3-isopropyl-1-methyl-5-[6-(trifluoromethyl)-3-pyridinyl]-1,4-dihydroimidazo[4,5-c]pyrazole

• IUPAC Name: 1-methyl-3-propan-2-yl-5-[6-(trifluoromethyl)pyridin-3-yl]-4H-imidazo[4,5-c]pyrazole
• InChI: InChI=1S/C14H14F3N5/c1-7(2)10-11-13(22(3)21-10)20-12(19-11)8-4-5-9(18-6-8)14(15,16)17/h4-7H,1-3H3,(H,19,20)
• InChI Key: PJZKCBAPHLQEPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C2=C1NC(=N2)C3=CN=C(C=C3)C(F)(F)F)C
• Molecular Formula: C14H14F3N5
• Molecular Weight: 309.29 g/mol

Description

The compound “3-isopropyl-1-methyl-5-[6-(trifluoromethyl)-3-pyridinyl]-1,4-dihydroimidazo[4,5-c]pyrazole” is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3. This group is often used in organic synthesis and medicinal chemistry. The compound also contains a pyrazole moiety, which is a versatile scaffold in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. Pyrazoles are known to exhibit tautomerism, a phenomenon that may influence their reactivity. The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine.

Chemical Reactions Analysis

The compound is likely to undergo various chemical reactions due to the presence of reactive functional groups. For instance, the trifluoromethyl group can undergo various reactions to introduce this functionality. The pyrazole moiety can also participate in various reactions.

Future Directions

The future directions for this compound could involve further exploration of its synthesis, reactivity, and potential applications in various fields such as pharmaceuticals and organic synthesis.